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Introduction

4-methoxy-N-methyl-N-isopropyltryptamine (4-MeO-MiPT) is a lesser-known psychedelic
tryptamine, structurally related to other classic hallucinogens. Like many psychedelics, its
primary mechanism of action is believed to be agonism at the serotonin 2A (5-HT2A) receptor.
This interaction initiates a cascade of intracellular signaling events, leading to changes in
neuronal activity and gene expression in various brain regions. Visualizing these changes is
crucial for understanding the neurobiological effects of 4-MeO-MiPT and for the development of

novel therapeutics.

Immunohistochemistry (IHC) is a powerful technique to map neuronal activation by detecting
the expression of immediate early genes (IEGS), such as c-Fos, ARC, and Egr-1. These genes
are rapidly and transiently expressed in response to neuronal stimulation, serving as markers
of recent neural activity.[1][2] Additionally, examining the phosphorylation of downstream
signaling proteins like ERK (p-ERK) can provide insights into the specific pathways engaged by
4-MeO-MiPT.[3][4]
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These application notes provide detailed protocols for the immunohistochemical detection of c-
Fos, ARC, and p-ERK in rodent brain tissue following the administration of 4-MeO-MiPT.

Signaling Pathway of 4-MeO-MiPT-Induced Neural
Activity
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Caption: Proposed signaling cascade of 4-MeO-MiPT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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